Cas no 1351651-59-6 (2-ethoxy-1-{4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}ethan-1-one hydrochloride)

• Product Name: 2-ethoxy-1-{4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}ethan-1-one hydrochloride
• CAS No: 1351651-59-6
• MF: C₁₈H₂₄ClN₃O₂S
• MW: 381.920062065125
• CID: 5771126
• PubChem ID: 71780650
• Update Time: 2025-06-08

2-ethoxy-1-{4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-1-[4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl]ethanone;hydrochloride
• 1351651-59-6
• 2-ethoxy-1-{4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}ethan-1-one hydrochloride
• F5615-0062
• VU0649082-1
• AKOS026685687
• SR-01000923937
• 2-ethoxy-1-(4-((2-phenylthiazol-4-yl)methyl)piperazin-1-yl)ethanone hydrochloride
• SR-01000923937-1
• 2-ethoxy-1-[4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl]ethanone:hydrochloride

• Inchi： 1S/C18H23N3O2S.ClH/c1-2-23-13-17(22)21-10-8-20(9-11-21)12-16-14-24-18(19-16)15-6-4-3-5-7-15;/h3-7,14H,2,8-13H2,1H3;1H
• InChI Key： SUDDBYWZSKCGJF-UHFFFAOYSA-N
• SMILES： Cl.S1C(C2C=CC=CC=2)=NC(=C1)CN1CCN(C(COCC)=O)CC1

Computed Properties

• Exact Mass: 381.1277759g/mol
• Monoisotopic Mass: 381.1277759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-ethoxy-1-{4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}ethan-1-one hydrochloride

Introduction to 2-ethoxy-1-{4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}ethan-1-one hydrochloride (CAS No. 1351651-59-6)

2-ethoxy-1-{4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}ethan-1-one hydrochloride, identified by its CAS number 1351651-59-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a piperazine core appended with a thiazole ring, which is a structural motif frequently encountered in bioactive agents. The presence of an ethoxy group and a hydrochloride salt form further enhances its pharmacological profile, making it a subject of intense study for potential therapeutic applications.

The chemical structure of 2-ethoxy-1-{4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}ethan-1-one hydrochloride exhibits a high degree of complexity, which is reflected in its multifaceted interactions with biological targets. The piperazine moiety is well-known for its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin. This makes the compound a promising candidate for investigating neurological disorders such as depression, anxiety, and schizophrenia. Additionally, the thiazole ring contributes to the molecule's binding affinity for various enzymes and receptors, further expanding its potential therapeutic spectrum.

In recent years, there has been growing interest in the development of novel psychoactive substances that can selectively target specific neural pathways without eliciting undesirable side effects. 2-Ethoxy-1-{4-[(2-phenoxyethyl)piperazin]methyl]piperazinone hydrochloride has been studied for its potential role in modulating the activity of the serotonin transporter (SERT), which is crucial for regulating serotonin levels in the synaptic cleft. Preclinical studies have demonstrated that this compound exhibits potent SERT inhibition, suggesting its utility in treating conditions associated with serotonin dysregulation.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, which are critical factors for drug efficacy. Solubility plays a pivotal role in determining how well a drug can be absorbed and distributed throughout the body. By forming a hydrochloride salt, the molecule achieves better solubility in aqueous environments, facilitating its transport across biological membranes and into target tissues. This property is particularly important for oral formulations, where dissolution rates directly influence the onset of therapeutic effects.

One of the most compelling aspects of 2-Ethoxy-1-{4-[(2-phenoxyethyl)piperazine)methyl]piperazin-1-one hydrochloride is its structural diversity, which allows for extensive structural modifications to optimize pharmacokinetic and pharmacodynamic properties. Medicinal chemists have leveraged this flexibility to design derivatives with enhanced potency, selectivity, and reduced toxicity. These modifications often involve altering substituents on the piperazine or thiazole rings to fine-tune interactions with biological targets. Such an approach aligns with the principles of structure-based drug design, where computational modeling and experimental validation are used to identify optimal molecular structures.

The synthesis of 2-Ethoxy-1-{4-[(2-phenoxyethyl)piperazine)methyl]piperazin-1-one hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps typically include nucleophilic substitution reactions, condensation reactions, and salt formation processes. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct complex molecular frameworks efficiently. The synthesis route must be optimized to minimize byproduct formation and maximize the isolation of the desired product.

Evaluation of 2-Ethoxy-1-{4-[(2-phenoxyethyl)piperazine)methyl]piperazin^-_{one hydrochloride}> has been conducted using both in vitro and in vivo models to assess its pharmacological activity and safety profile. In vitro studies have revealed that this compound exhibits significant binding affinity for several neurotransmitter receptors, including serotonin (5-HT) receptors such as 5-HT_1A, 5-HT_2A, and 5-HT₇. These interactions suggest potential therapeutic benefits in managing neurological and psychiatric disorders.

In vivo studies have further corroborated these findings by demonstrating that ^{_{CAS No.>1351651- 59- 6}} > exhibits dose-dependent behavioral effects consistent with serotonergic modulation. For instance, administration of this compound has been shown to produce anxiolytic-like effects in animal models of anxiety disorders, indicating its potential as an anxiolytic agent. Additionally, it has demonstrated antidepressant-like properties by attenuating behaviors associated with depression in rodents.

The safety profile of ^{_{CAS No. 135165- 59- 6}} > has been evaluated through acute toxicity studies, which have shown that it exhibits low toxicity at moderate doses. However, long-term studies are necessary to fully assess its safety implications and potential side effects. Pharmacokinetic studies have revealed that the compound has moderate oral bioavailability and undergoes extensive metabolism via cytochrome P450 enzymes. Understanding these metabolic pathways is crucial for predicting drug-drug interactions and optimizing dosing regimens.

The development of ^{_{CAS No. 135165- 59- 6}} > as a therapeutic agent represents a significant advancement in medicinal chemistry research. Its unique structural features offer a rich scaffold for further exploration and innovation in drug discovery programs targeting neurological disorders. As research progresses, additional derivatives may be developed to enhance efficacy while minimizing adverse effects.

The integration of computational methods such as molecular docking and virtual screening has accelerated the identification of promising candidates like ^{_{CAS No. 135165- 59- 6}} > from large libraries of compounds. These techniques allow researchers to predict binding affinities and interactions between molecules and biological targets with high accuracy. By leveraging such tools early in the drug discovery process, researchers can prioritize compounds for further investigation based on their predicted pharmacological properties.

The future prospects for ^{_{CAS No. 135165- 59- 6}} > include exploring its potential as an investigational drug for treating neurological conditions characterized by serotonin dysregulation. Ongoing research aims to elucidate its mechanism of action at a molecular level and identify any novel interactions that may contribute to its therapeutic effects. Additionally, efforts are underway to develop novel formulations that enhance its delivery efficiency while maintaining safety.

In conclusion,^{_{CAS No. 135165- 59- 6}} > represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules with therapeutic potential. Its unique chemical features make it an attractive candidate for further research into treating neurological disorders associated with serotonin dysregulation.